Cas no 1189871-32-6 (1,3-Dihydro-1-d5-phenyl-2H-indol-2-one)

1,3-Dihydro-1-d5-phenyl-2H-indol-2-one Properties

Names and Identifiers

• 1,3-Dihydro-1-d5-phenyl-2H-indol-2-one
• 1-Phenyl-2-indolinone-d5
• 1-Phenyl-oxindole-d5
• 1-(2,3,4,5,6-pentadeuteriophenyl)-3H-indol-2-one
• J-004002
• 1-(~2~H_5_)Phenyl-1,3-dihydro-2H-indol-2-one
• 1-[(2,3,4,5,6-?H?)phenyl]-2,3-dihydro-1H-indol-2-one
• 1189871-32-6
• DTXSID10661929
• AKOS030243195
• +Expand

• InChIKey： OWPNVXATCSXTBK-RCQSQLKUSA-N
• Inchi： 1S/C14H11NO/c16-14-10-11-6-4-5-9-13(11)15(14)12-7-2-1-3-8-12/h1-9H,10H2/i1D,2D,3D,7D,8D
• SMILES： O=C1CC2C=CC=CC=2N1C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 214.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 214.115447704g/mol
• Heavy Atom Count: 16
• Complexity: 270
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• LogP: 2.97240
• PSA: 20.31000